Cas no 404573-66-6 (Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate)

• Product Name: Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate
• CAS No: 404573-66-6
• MF: C₄₈H₃₆BF₂₄Rh
• MW: 1182.47764015198
• MDL: MFCD10567026
• CID: 2200465
• PubChem ID: 329761509
• Update Time: 2025-06-27

Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate Chemical and Physical Properties

Names and Identifiers

• Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate
• [rh(cod)2]barf
• MFCD10567026
• 404573-66-6
• (1Z,5Z)-cycloocta-1,5-diene;rhodium;tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide
• VJALYWJSVYWXHY-AUUWQFPRSA-N

• MDL： MFCD10567026
• Inchi： 1S/C32H12BF24.2C8H12.Rh/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;2*1-2-4-6-8-7-5-3-1;/h1-12H;2*1-2,7-8H,3-6H2;/q-1;;;/b;2*2-1-,8-7-;
• InChI Key： VJALYWJSVYWXHY-AUUWQFPRSA-N
• SMILES： [Rh].FC(C1C=C(C(F)(F)F)C=C([B-](C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=1)(F)F.C1C=CCCC=CC1.C1C=CCCC=CC1 |c:61,65,69,73|

Computed Properties

• Exact Mass: 1182.15818g/mol
• Monoisotopic Mass: 1182.15818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 74
• Rotatable Bond Count: 4
• Complexity: 1120
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 155-156 °C (D)

Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate

Recent Advances in the Application of Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate (CAS: 404573-66-6) in Chemical Biology and Pharmaceutical Research

Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate (CAS: 404573-66-6) is a highly specialized organometallic compound that has garnered significant attention in recent years due to its unique catalytic properties and potential applications in chemical biology and pharmaceutical research. This compound, often abbreviated as [Rh(cod)2][BArF24], where BArF24 represents the tetrakis[bis(3,5-trifluoromethyl)phenyl]borate anion, is known for its exceptional stability and reactivity, making it a valuable tool in synthetic chemistry and drug development.

Recent studies have focused on the role of [Rh(cod)2][BArF24] in facilitating various catalytic transformations, including hydrogenation, hydroformylation, and C-H bond activation. These reactions are critical in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. For instance, a 2023 study published in the Journal of the American Chemical Society demonstrated the efficacy of [Rh(cod)2][BArF24] in the asymmetric hydrogenation of unsaturated ketones, achieving high enantioselectivity and yield. This breakthrough has significant implications for the production of chiral drugs, where enantiomeric purity is paramount.

In addition to its catalytic applications, [Rh(cod)2][BArF24] has been explored for its potential in bioorthogonal chemistry. A recent report in Angewandte Chemie highlighted its use in the selective labeling of biomolecules in live cells, enabling researchers to track and study biological processes with unprecedented precision. This application is particularly relevant in the development of targeted therapies and diagnostic tools, where the ability to monitor molecular interactions in real-time is crucial.

Another area of interest is the compound's role in the development of novel anticancer agents. Research published in Chemical Science in 2024 revealed that [Rh(cod)2][BArF24] can be used to synthesize rhodium-based complexes that exhibit potent cytotoxicity against cancer cell lines. These complexes leverage the unique electronic properties of rhodium to disrupt cellular processes selectively, offering a promising avenue for the design of next-generation chemotherapeutics.

Despite these advancements, challenges remain in the large-scale application of [Rh(cod)2][BArF24]. Issues such as cost, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its potential in pharmaceutical development. Ongoing research is focused on optimizing the synthesis and formulation of this compound to overcome these limitations.

In conclusion, Bis(1,5-cyclooctadiene)rhodium(I) tetrakis[bis(3,5-trifluoromethyl)phenyl]borate (CAS: 404573-66-6) represents a versatile and powerful tool in chemical biology and pharmaceutical research. Its applications in catalysis, bioorthogonal chemistry, and drug development underscore its importance in advancing the field. Future studies will likely continue to explore its potential, paving the way for innovative therapeutic and diagnostic solutions.